![molecular formula C17H24N2O2 B7513462 1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide](/img/structure/B7513462.png)
1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide, also known as UMB 425, is a compound that has gained significant interest in the scientific community due to its potential therapeutic applications. This compound belongs to the piperidine class of compounds and has been studied for its various biochemical and physiological effects.
Scientific Research Applications
1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide 425 has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound 425 has also been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide 425 is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. This compound 425 has been shown to inhibit the activity of histone deacetylases (HDACs) and matrix metalloproteinases (MMPs), which are involved in cancer progression and neurodegeneration. This compound 425 has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
This compound 425 has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis in cancer cells. This compound 425 has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound 425 has been shown to reduce oxidative stress and inflammation in various disease models.
Advantages and Limitations for Lab Experiments
1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide 425 has several advantages for lab experiments. It is a relatively small molecule and can be easily synthesized in large quantities. This compound 425 has also been shown to have high solubility and stability, which makes it suitable for in vitro and in vivo experiments. However, this compound 425 has some limitations for lab experiments. It has low bioavailability and requires high doses for therapeutic effects. Additionally, this compound 425 has not been extensively studied in humans, and its safety and toxicity profiles are not fully understood.
Future Directions
There are several future directions for the study of 1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide 425. One direction is to further investigate its potential therapeutic applications in various diseases. This compound 425 has shown promising results in preclinical studies, and further studies are needed to determine its efficacy and safety in humans. Another direction is to investigate the mechanism of action of this compound 425 in more detail. Understanding the molecular targets and signaling pathways of this compound 425 could lead to the development of more effective drugs. Finally, future studies could focus on improving the bioavailability and pharmacokinetics of this compound 425 to enhance its therapeutic potential.
Conclusion
This compound 425 is a compound that has gained significant interest in the scientific community due to its potential therapeutic applications. It has been shown to have various biochemical and physiological effects and has been studied for its potential in cancer, Alzheimer's disease, and Parkinson's disease. Further studies are needed to determine its efficacy and safety in humans and to investigate its mechanism of action in more detail. This compound 425 has the potential to be a valuable therapeutic agent, and its study could lead to the development of more effective drugs for various diseases.
Synthesis Methods
The synthesis of 1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide 425 involves the reaction of 1-acetyl-piperidine-4-carboxylic acid with 2,4,6-trimethylphenylhydrazine in the presence of a coupling agent. The resulting product is then acetylated to obtain this compound 425. This synthesis method has been reported in several scientific journals and has been optimized for high yield and purity.
properties
IUPAC Name |
1-acetyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-11-9-12(2)16(13(3)10-11)18-17(21)15-5-7-19(8-6-15)14(4)20/h9-10,15H,5-8H2,1-4H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJBEHRTBIYGAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCN(CC2)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.